A rhodamine/BODIPY-based fluorescent probe for the differential detection of Hg(ii) and Au(iii)†‡
Chemical Communications Pub Date: 2013-11-20 DOI: 10.1039/C3CC48436J
Abstract
We described the design and synthesis of a molecular sensor based on a rhodamine/BODIPY platform that displayed differential fluorescence responses towards Hg2+ and Au3+ and demonstrated its utility in intracellular ion imaging.
Recommended Literature
- [1] A novel approach for synthesizing α-amino acids via formate mediated hydrogen transfer using a carbon source†
- [2] Atomic layer deposition on 2D transition metal chalcogenides: layer dependent reactivity and seeding with organic ad-layers
- [3] Red yeast rice dietary intervention reduces oxidative stress-related inflammation and improves intestinal microbiota†
- [4] 51. Studies in the polyene series. Part XV. The condensation of carbonyl compounds with propenylethynylcarbinol and hex-3-en-5-yn-2-ol
- [5] High concentration few-layer graphene sheets obtained by liquid phase exfoliation of graphite in ionic liquid†
- [6] Engineering calcium peroxide based oxygen generating scaffolds for tissue survival
- [7] Mass production of thermally stable Pt single-atom catalysts for the catalytic oxidation of sulfur dioxide
- [8] Palladium-catalyzed selective oxidative olefination and arylation of 2-pyridones†
- [9] A conformal van der Waals graphene coating enabled high-performance piezo-ionic sensor for spatial, gesture, and object recognition†
- [10] Reagent-controlled enantioselectivity switch for the asymmetric fluorination of β-ketocarbonyls by chiral primary amine catalysis†
